Cas no 2171820-84-9 (7,7-dimethyl-2,5-dioxa-9-azaspiro3.5nonane)
7,7-dimethyl-2,5-dioxa-9-azaspiro3.5nonane Chemical and Physical Properties
Names and Identifiers
-
- 7,7-dimethyl-2,5-dioxa-9-azaspiro3.5nonane
- 7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane
- 2171820-84-9
- EN300-1278585
-
- Inchi: 1S/C8H15NO2/c1-7(2)3-9-8(11-4-7)5-10-6-8/h9H,3-6H2,1-2H3
- InChI Key: YOKQQRWFAXQQGN-UHFFFAOYSA-N
- SMILES: O1CC(C)(C)CNC21COC2
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 30.5Ų
7,7-dimethyl-2,5-dioxa-9-azaspiro3.5nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278585-1.0g |
7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane |
2171820-84-9 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1278585-50mg |
7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane |
2171820-84-9 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1278585-100mg |
7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane |
2171820-84-9 | 100mg |
$930.0 | 2023-10-01 | ||
| Enamine | EN300-1278585-250mg |
7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane |
2171820-84-9 | 250mg |
$972.0 | 2023-10-01 | ||
| Enamine | EN300-1278585-500mg |
7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane |
2171820-84-9 | 500mg |
$1014.0 | 2023-10-01 | ||
| Enamine | EN300-1278585-1000mg |
7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane |
2171820-84-9 | 1000mg |
$1057.0 | 2023-10-01 | ||
| Enamine | EN300-1278585-2500mg |
7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane |
2171820-84-9 | 2500mg |
$2071.0 | 2023-10-01 | ||
| Enamine | EN300-1278585-5000mg |
7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane |
2171820-84-9 | 5000mg |
$3065.0 | 2023-10-01 | ||
| Enamine | EN300-1278585-10000mg |
7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane |
2171820-84-9 | 10000mg |
$4545.0 | 2023-10-01 |
7,7-dimethyl-2,5-dioxa-9-azaspiro3.5nonane Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 7,7-dimethyl-2,5-dioxa-9-azaspiro3.5nonane
7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane (CAS No. 2171820-84-9): A Versatile Spirocyclic Compound for Pharmaceutical and Material Science Applications
7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane (CAS No. 2171820-84-9) is a unique spirocyclic compound that has garnered significant attention in recent years due to its intriguing molecular structure and broad potential applications. This heterocyclic molecule features a spiro center connecting two cyclic systems - a dimethyl-substituted dioxa ring and a aza-containing nonane ring, creating a three-dimensional architecture that makes it particularly valuable in drug discovery and material science.
The spirocyclic structure of 7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane provides exceptional conformational rigidity compared to linear analogs, which is highly desirable in medicinal chemistry. Researchers are increasingly focusing on such constrained heterocycles as they often demonstrate improved target selectivity, enhanced metabolic stability, and better pharmacokinetic properties in drug candidates. The presence of both oxygen and nitrogen atoms in its structure makes it a versatile building block for designing novel bioactive molecules.
In the pharmaceutical field, 7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane serves as a valuable scaffold for developing CNS-active compounds. Its structural features resemble those found in several neurologically active substances, making it particularly interesting for research into neurodegenerative diseases, psychiatric disorders, and pain management. The compound's ability to cross the blood-brain barrier while maintaining structural stability has made it a focus of recent drug discovery programs targeting the central nervous system.
The material science applications of 7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane are equally promising. Its rigid spiro architecture makes it an excellent candidate for developing novel polymeric materials with enhanced thermal stability and mechanical properties. Researchers are exploring its incorporation into high-performance polymers, coating materials, and advanced composites. The compound's unique structure may contribute to materials with improved dielectric properties, making it potentially valuable for electronic applications.
Synthetic approaches to 7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane typically involve multi-step organic synthesis strategies that construct the spiro center through carefully designed ring-forming reactions. Recent advances in catalytic methods have improved the efficiency of producing this compound, with particular focus on stereoselective synthesis to obtain enantiomerically pure forms. The development of green chemistry approaches for its synthesis has become an important research direction, aligning with the growing demand for sustainable chemical processes.
The physicochemical properties of 7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane contribute significantly to its utility. The compound typically appears as a colorless to pale yellow liquid or low-melting solid with moderate solubility in common organic solvents. Its boiling point and melting point characteristics make it suitable for various chemical transformations under mild conditions. The electron-rich nature of its heteroatoms allows for diverse functionalization reactions, enabling the creation of numerous derivatives for structure-activity relationship studies.
Recent patent literature reveals growing interest in 7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane and its derivatives, particularly in applications related to neurological therapeutics and functional materials. Several pharmaceutical companies have included this spirocyclic scaffold in their compound libraries for screening against various biological targets. The compound's intellectual property landscape is evolving rapidly, with new applications being claimed regularly, indicating its potential as a valuable chemical entity in multiple industries.
Quality control and analytical characterization of 7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its intended applications, particularly in pharmaceutical contexts where impurity profiles must be carefully controlled. Standard specifications for research-grade material generally require ≥95% purity, with specialized grades available for specific applications requiring higher purity levels.
From a commercial perspective, 7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane is currently available from several specialty chemical suppliers as a research chemical. Its market availability has increased in recent years as demand from pharmaceutical researchers and material scientists has grown. Pricing varies depending on quantity and purity, with custom synthesis options available for researchers requiring specific derivatives or isotopically labeled versions of the compound.
Future research directions for 7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane are likely to focus on expanding its applications in targeted drug delivery systems and smart materials. The compound's structural features make it an attractive candidate for developing stimuli-responsive materials that could find use in biomedical devices or controlled release systems. Additionally, its potential as a chiral auxiliary or organocatalyst in asymmetric synthesis represents another promising avenue for exploration.
Safety considerations for handling 7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane follow standard laboratory practices for organic compounds. While comprehensive toxicological data may be limited due to its status as a research chemical, appropriate precautions including the use of personal protective equipment and proper ventilation are recommended. Researchers should consult the available safety data sheets and conduct proper risk assessments before working with this compound.
In conclusion, 7,7-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane (CAS No. 2171820-84-9) represents an important spirocyclic building block with diverse applications in pharmaceutical research and material science. Its unique structural features, combined with growing interest from both academic and industrial researchers, position it as a compound with significant potential for future innovations. As synthetic methodologies advance and new applications are discovered, this versatile heterocycle is likely to play an increasingly important role in the development of novel therapeutics and advanced materials.
2171820-84-9 (7,7-dimethyl-2,5-dioxa-9-azaspiro3.5nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)